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Solubility of Cobalt in Alpha-Titanium: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cobalt (Co) in the
alpha phase of titanium (a-Ti). Understanding this metallurgical principle is crucial for the
development of new titanium alloys with tailored properties for various applications, including in
the biomedical field. This document summarizes the available quantitative data, details the
experimental methodologies used for its determination, and provides a visual representation of
the temperature-solubility relationship.

Quantitative Solubility Data

The solubility of cobalt in alpha-titanium is limited and strongly dependent on temperature. The
maximum solubility is observed at the eutectoid temperature of 685 °C (958 K). Below this
temperature, the solubility of cobalt in the a-Ti matrix decreases. The accepted values for the
solubility of cobalt in a-titanium at various temperatures, primarily derived from the Ti-Co binary
phase diagram, are presented in the table below. This data is critical for predicting phase
stability and designing heat treatment protocols for Ti-Co alloys.
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Temperature (°C)

Temperature (K)

Cobalt Solubility

Cobalt Solubility

(Wt. %) (at. %)
685 958 ~1.2 ~0.98
600 873 ~0.6 ~0.49
500 773 ~0.3 ~0.24
400 673 ~0.15 ~0.12

Note: The data presented is based on the Ti-Co phase diagram established by early
metallurgical studies and compiled in authoritative resources. The values at temperatures
below the eutectoid point are estimations derived from the a-solvus line of the phase diagram.

Experimental Protocols for Solubility Determination

The determination of the solid solubility limits of cobalt in alpha-titanium has historically been
accomplished through a combination of metallographic analysis and X-ray diffraction (XRD).
These classic physical metallurgy techniques remain fundamental for phase diagram
determination.

Sample Preparation and Heat Treatment

The experimental workflow for determining the solubility of cobalt in a-titanium typically involves
the following steps:

» Alloy Preparation: A series of titanium-cobalt alloys with varying cobalt concentrations are
prepared. High-purity titanium and cobalt are used as starting materials. The alloys are
typically produced by arc melting in an inert atmosphere (e.g., argon) to prevent
contamination, particularly by oxygen and nitrogen, which can significantly influence the
phase transformations in titanium alloys.

» Homogenization: The as-cast alloys are subjected to a homogenization heat treatment at a
temperature within the single-phase 3 region (above the B-transus temperature) for an
extended period. This step ensures a uniform distribution of cobalt throughout the titanium
matrix.
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o Equilibrium Heat Treatment: The homogenized samples are then annealed at various
temperatures within the a + 3 phase field for a sufficiently long duration to achieve
thermodynamic equilibrium. The duration of this annealing is critical and can range from
hours to several days, depending on the temperature, to allow for the diffusion of atoms and
the formation of stable phase structures.

e Quenching: After the equilibrium heat treatment, the samples are rapidly quenched in a
suitable medium, such as water or brine. This rapid cooling preserves the high-temperature
microstructure at room temperature, preventing phase transformations that would occur
during slow cooling.

Metallographic Analysis

Metallography is a primary technique used to visually identify the phases present in the
microstructure of the quenched alloys.

o Sample Mounting and Polishing: The quenched samples are mounted in a polymeric resin,
followed by a systematic grinding and polishing procedure to obtain a mirror-like,
deformation-free surface.

o Etching: The polished surface is then chemically etched with a suitable reagent (e.g., Kroll's
reagent, a mixture of nitric acid and hydrofluoric acid in water) to reveal the microstructural
features. The etchant preferentially attacks different phases or grain boundaries, creating
contrast that is visible under an optical or scanning electron microscope.

e Microscopic Examination: The etched samples are examined under a microscope. By
analyzing the series of alloys with different cobalt concentrations annealed at a specific
temperature, the solubility limit can be determined. Alloys with cobalt content below the
solubility limit will exhibit a single-phase a-Ti microstructure. In contrast, alloys with cobalt
content exceeding the solubility limit will show a two-phase microstructure, consisting of a-Ti
grains and precipitates of a second phase (typically the intermetallic compound Ti=Co). The
alloy with the highest cobalt concentration that still shows a single-phase a structure
provides an approximation of the solubility limit at that annealing temperature.

X-ray Diffraction (XRD) Analysis
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X-ray diffraction is a powerful non-destructive technique used to identify the crystal structures
of the phases present in a material.

o Sample Preparation: The quenched alloy samples are prepared for XRD analysis, which may
involve surface polishing to ensure a flat, representative surface.

» Data Acquisition: The samples are irradiated with a monochromatic X-ray beam, and the
diffracted X-rays are detected at various angles. The resulting XRD pattern is a plot of
diffraction intensity versus the diffraction angle (26).

o Phase Identification: Each crystalline phase has a unique diffraction pattern, which serves as
a "fingerprint." By comparing the experimental XRD patterns with standard diffraction
patterns from databases (such as the Powder Diffraction File), the phases present in the
alloy can be identified. For the Ti-Co system, the presence of peaks corresponding to a-Ti
and the absence of peaks from any other phase (like Ti2Co) in an alloy quenched from a
specific temperature indicates that the cobalt is completely dissolved in the a-Ti matrix. The
appearance of TizCo peaks in alloys with higher cobalt content confirms that the solubility
limit has been exceeded.

o Lattice Parameter Measurement: A more precise determination of the solubility limit can be
achieved by accurately measuring the lattice parameters of the a-Ti phase as a function of
cobalt concentration. According to Vegard's law, the lattice parameters of a solid solution
vary linearly with the concentration of the solute. By plotting the lattice parameters of the a-Ti
phase for single-phase alloys versus their cobalt content, a calibration curve can be
established. For two-phase alloys, the lattice parameter of the a-Ti phase will remain
constant at the value corresponding to the solubility limit at that temperature, as the matrix is
saturated with the solute. This method, known as the "disappearing phase method" in
conjunction with lattice parameter measurements, provides a quantitative determination of
the solubility limit.

Visualization of Temperature-Solubility Relationship

The following diagram illustrates the fundamental relationship between temperature and the
solubility of cobalt in alpha-titanium, a key aspect of the Ti-Co binary system.
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Caption: Logical relationship between temperature and cobalt solubility in a-Ti.

¢ To cite this document: BenchChem. [solubility of cobalt in alpha-titanium at different
temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14726215#solubility-of-cobalt-in-alpha-titanium-at-
different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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